Cas no 897615-43-9 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide)

• Product Name: N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide
• CAS No: 897615-43-9
• MF: C₁₆H₁₃ClFN₅O
• MW: 345.758724927902
• CID: 5976883
• PubChem ID: 16799251
• Update Time: 2025-10-22

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide
• Benzeneacetamide, N-[[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl]-4-fluoro-
• N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(4-fluorophenyl)acetamide
• F2070-1071
• 897615-43-9
• N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-(4-fluorophenyl)acetamide
• AKOS024625619

• Inchi： 1S/C16H13ClFN5O/c17-12-3-7-14(8-4-12)23-15(20-21-22-23)10-19-16(24)9-11-1-5-13(18)6-2-11/h1-8H,9-10H2,(H,19,24)
• InChI Key： LOLLMTKECOIXOD-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2N(C3=CC=C(Cl)C=C3)N=NN=2)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 345.0792659g/mol
• Monoisotopic Mass: 345.0792659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 13.43±0.46(Predicted)

Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide

N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-Fluorophenyl)acetamide: A Comprehensive Overview

N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide (CAS No. 897615-43-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole ring and fluorinated phenyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The tetrazole ring is a well-known pharmacophore in drug design due to its ability to mimic carboxylic acid functionalities and enhance the binding affinity of molecules to target receptors. In the case of N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide, the presence of the tetrazole ring likely plays a crucial role in its biological activity. The fluorine atom on the phenyl group further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and other inflammatory disorders.

Additionally, preliminary studies have investigated the compound's antiviral activity. Research has demonstrated that N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide exhibits inhibitory effects against certain viral strains, including herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral replication processes, making it a potential candidate for antiviral drug development.

The pharmacokinetic properties of N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide have also been studied extensively. In vivo experiments in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed throughout the body to reach its intended targets.

Furthermore, safety and toxicity studies have been conducted to evaluate the potential side effects of N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(4-fluorophenyl)acetamide (CAS No. 897615-43-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.